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Compound of Interest

Compound Name: Veliparib dihydrochloride

Cat. No.: B611655 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Veliparib (ABT-888) is a potent, orally bioavailable small molecule inhibitor of poly(ADP-ribose)

polymerase (PARP) enzymes, specifically PARP-1 and PARP-2, with high affinity (Ki values of

5.2 nM and 2.9 nM, respectively).[1][2][3][4] PARP enzymes play a critical role in DNA single-

strand break repair. By inhibiting PARP, Veliparib prevents the repair of DNA damage, leading

to the accumulation of double-strand breaks and subsequent cell death, particularly in cancer

cells with deficiencies in other DNA repair pathways like BRCA1/2 mutations. This

chemosensitizing and radiosensitizing property makes Veliparib a subject of intense research

in oncology.[1][2] These application notes provide a detailed protocol for the dissolution of

Veliparib dihydrochloride for use in various in vitro assays.

Chemical Properties and Solubility
Veliparib is supplied as a dihydrochloride salt, which influences its solubility. The compound is

generally soluble in aqueous solutions and dimethyl sulfoxide (DMSO).

Table 1: Quantitative Data for Veliparib Dihydrochloride
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Property Value Source

Molecular Weight 317.21 g/mol [1][2]

Formula C₁₃H₁₆N₄O·2HCl [1][2]

Purity ≥98% (HPLC) [1][2]

Solubility

DMSO
Soluble to 100 mM[1][2] or

≥31.7 mg/mL[3]
Various

Water
Soluble to 100 mM[1][2] or

≥104 mg/mL[3]
Various

Ethanol
≥3.3 mg/mL with gentle

warming and sonication
[3]

Storage

Solid Powder
Store at -20°C for up to 3

years.
[5][6]

Stock Solutions

Store in aliquots at -20°C or

-80°C. Stable for at least 3

months at -20°C and up to 1

year at -80°C. Avoid repeated

freeze-thaw cycles.

[5][7][8][9]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of Veliparib
dihydrochloride in DMSO.

Materials:

Veliparib dihydrochloride powder
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Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of the stock solution.

Weighing: Accurately weigh the desired amount of Veliparib dihydrochloride powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 31.72 mg of the compound

(based on a molecular weight of 317.21 g/mol ).

Dissolution:

Add the appropriate volume of sterile DMSO to the vial containing the Veliparib
dihydrochloride powder.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming in a water bath (up to 37°C) or

brief sonication can be applied.[5] Visually inspect the solution to ensure there are no

visible particulates.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

Store the aliquots at -20°C or -80°C. For long-term storage (up to a year), -80°C is

recommended.[5][7]
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the high-concentration stock solution to prepare working

solutions for treating cells in vitro.

Materials:

100 mM Veliparib dihydrochloride stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile serological pipettes and pipette tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 100 mM Veliparib dihydrochloride
stock solution at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control

(medium with the same final concentration of DMSO) is included in your experimental

design.

Example Dilution for a 10 µM Final Concentration:

To prepare 1 mL of a 10 µM working solution from a 100 mM stock, you would perform a

1:10,000 dilution. This can be achieved through a series of intermediate dilutions to ensure

accuracy.

For instance, first prepare a 1 mM intermediate solution by adding 10 µL of the 100 mM

stock to 990 µL of cell culture medium.
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Then, add 10 µL of the 1 mM intermediate solution to 990 µL of cell culture medium to

obtain the final 10 µM working solution.

Application to Cells: Add the appropriate volume of the final working solution to your cell

cultures.
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Caption: Mechanism of action of Veliparib as a PARP inhibitor.

Experimental Workflow for Veliparib Dissolution
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Caption: Workflow for preparing Veliparib dihydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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